![molecular formula C88H44 B1414294 10,10'-[(Anthracene-9,10-diyl)bisethynylenebis(1,4-phenylene)bisethynylenebis(1,4-phenylene)bisethynylene]-9,9'-(1,4-phenylene)bisethynylenebisanthracene CAS No. 1192539-88-0](/img/structure/B1414294.png)
10,10'-[(Anthracene-9,10-diyl)bisethynylenebis(1,4-phenylene)bisethynylenebis(1,4-phenylene)bisethynylene]-9,9'-(1,4-phenylene)bisethynylenebisanthracene
Overview
Description
Synthesis Analysis
The synthesis of this compound involves intricate steps. One notable method is the Suzuki reaction , where 9,10-dibromoanthracene reacts with 4-carboxyphenylboronic acid to form the desired product . The reaction conditions, reagents, and purification methods are crucial for obtaining high yields.
Molecular Structure Analysis
The compound’s molecular formula is C28H18O4 . It consists of multiple anthracene and phenylene units connected by ethynylene linkages. The central anthracene core serves as a conjugated π-system, contributing to its unique electronic properties. The arrangement of these aromatic moieties influences its photophysical behavior and charge transport properties .
properties
InChI |
InChI=1S/C88H44/c1-2-14-72-71(13-1)83-55-49-65-37-29-61(30-38-65)25-27-63-33-41-67(42-34-63)51-57-85-75-17-5-9-21-79(75)87(80-22-10-6-18-76(80)85)59-53-69-45-47-70(48-46-69)54-60-88-81-23-11-7-19-77(81)86(78-20-8-12-24-82(78)88)58-52-68-43-35-64(36-44-68)28-26-62-31-39-66(40-32-62)50-56-84(72)74-16-4-3-15-73(74)83/h1-24,29-48H |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDPWGIOTEMEYDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C=C=C4C=CC(=C=C=C5C=CC(=C=C=C6C7=CC=CC=C7C(=C=C=C8C=CC(=C=C=C9C1=CC=CC=C1C(=C=C=C1C=CC(=C=C=C7C=CC(=C=C=C2C2=CC=CC=C23)C=C7)C=C1)C1=CC=CC=C19)C=C8)C1=CC=CC=C16)C=C5)C=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C88H44 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1101.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
10,10'-[(Anthracene-9,10-diyl)bisethynylenebis(1,4-phenylene)bisethynylenebis(1,4-phenylene)bisethynylene]-9,9'-(1,4-phenylene)bisethynylenebisanthracene | |
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